Cas no 1503529-61-0 (Ethyl 7-fluorobenzo[b]thiophene-2-carboxylate)

• Product Name: Ethyl 7-fluorobenzo[b]thiophene-2-carboxylate
• CAS No: 1503529-61-0
• MF: C₁₁H₉FO₂S
• MW: 224.251365423203
• CID: 4701245
• PubChem ID: 83403353
• Update Time: 2025-06-23

Ethyl 7-fluorobenzo[b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-fluorobenzo[b]thiophene-2-carboxylate
• Ethyl 7-fluoro-1-benzothiophene-2-carboxylate
• F14106
• MFCD17215003
• Ethyl7-fluorobenzo[b]thiophene-2-carboxylate
• 1503529-61-0
• SCHEMBL15595465

• Inchi： 1S/C11H9FO2S/c1-2-14-11(13)9-6-7-4-3-5-8(12)10(7)15-9/h3-6H,2H2,1H3
• InChI Key： IRKPFCBWDHRYGO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC2C=CC=C(C1=2)F

Computed Properties

• Exact Mass: 224.03072886g/mol
• Monoisotopic Mass: 224.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 3.6

Additional information on Ethyl 7-fluorobenzo[b]thiophene-2-carboxylate

Ethyl 7-Fluorobenzo[b]thiophene-2-carboxylate (CAS No. 1503529-61-0): A Comprehensive Overview

Ethyl 7-fluorobenzo[b]thiophene-2-carboxylate (CAS No. 1503529-61-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique fluorinated benzo[b]thiophene core, exhibits a range of properties that make it a valuable intermediate in the synthesis of pharmaceuticals and advanced materials.

The fluorine atom in the 7-position of the benzo[b]thiophene ring imparts distinct electronic and steric effects, which can influence the compound's reactivity and biological activity. These properties have been extensively studied in recent years, leading to a deeper understanding of its potential applications in drug discovery and material development.

In the realm of medicinal chemistry, ethyl 7-fluorobenzo[b]thiophene-2-carboxylate has shown promise as a key intermediate in the synthesis of various bioactive molecules. Fluorinated compounds are known for their ability to modulate biological activity, enhance metabolic stability, and improve pharmacokinetic properties. Recent research has highlighted the role of fluorinated benzo[b]thiophenes in the development of drugs targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of ethyl 7-fluorobenzo[b]thiophene-2-carboxylate exhibited potent inhibitory activity against certain kinases, making them potential candidates for cancer therapy.

Beyond its medicinal applications, ethyl 7-fluorobenzo[b]thiophene-2-carboxylate has also found utility in materials science. The presence of the fluorine atom can enhance the thermal stability and electronic properties of polymers and other materials. Research in this area has focused on developing new materials with improved performance characteristics for use in electronics, coatings, and other advanced applications. A notable example is the use of fluorinated benzo[b]thiophenes as building blocks for conjugated polymers with enhanced charge transport properties.

The synthetic accessibility of ethyl 7-fluorobenzo[b]thiophene-2-carboxylate is another factor contributing to its widespread use. Various synthetic routes have been developed to efficiently produce this compound, including methods involving palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution. These synthetic strategies have been optimized to achieve high yields and purity, making ethyl 7-fluorobenzo[b]thiophene-2-carboxylate readily available for further research and development.

In conclusion, ethyl 7-fluorobenzo[b]thiophene-2-carboxylate (CAS No. 1503529-61-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further exploration and application in various fields. As research continues to advance, it is likely that new uses for this compound will be discovered, further solidifying its importance in modern scientific endeavors.